Cas no 1258651-25-0 (2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol
• CAS No: 1258651-25-0
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD17977198
• CID: 4582984
• Update Time: 2025-05-21

2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol
• 2-Piperidinemethanol, α-(trifluoromethyl)-

• MDL： MFCD17977198
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(12)5-3-1-2-4-11-5/h5-6,11-12H,1-4H2
• InChI Key： BPFMROPVHHAXCC-UHFFFAOYSA-N
• SMILES： C(C1CCCCN1)(O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol (CAS No. 1258651-25-0)

2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol, identified by its CAS number 1258651-25-0, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a piperidine moiety, which are known for their enhanced metabolic stability and binding affinity to biological targets. The structural features of 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol make it a promising candidate for further exploration in drug discovery and development.

The trifluoromethyl group (–CF₃) is a key structural element in many bioactive molecules, contributing to their lipophilicity, metabolic resistance, and overall pharmacokinetic properties. Its incorporation into pharmaceutical candidates often enhances the compound's ability to interact with biological receptors, leading to improved efficacy and duration of action. In contrast, the piperidine ring is a common pharmacophore found in numerous FDA-approved drugs, known for its ability to modulate enzyme activity and receptor binding. The combination of these two motifs in 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol suggests potential applications in the treatment of various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with target proteins more accurately. Studies have shown that the trifluoromethyl group can influence the conformational flexibility of molecules, thereby affecting their binding affinity and selectivity. For instance, computational studies on similar scaffolds have revealed that the presence of a trifluoromethyl group can enhance interactions with hydrogen bond donors and acceptors, improving overall binding stability. This insight has been particularly valuable in the design of kinase inhibitors and other enzyme-targeted therapeutics.

The piperidine moiety in 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol also plays a crucial role in modulating pharmacological activity. Piperidine derivatives are frequently employed in the development of antipsychotic, antihistaminic, and anti-inflammatory drugs due to their ability to enhance receptor binding affinity. The N-heterocyclic nature of piperidine contributes to its favorable pharmacokinetic properties, including improved solubility and reduced clearance rates. These characteristics make it an attractive scaffold for drug design, particularly when combined with fluorinated groups that enhance metabolic stability.

In light of these structural features, researchers have been exploring 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol as a potential lead compound for various therapeutic applications. Preliminary studies have indicated that this compound exhibits promising activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. For example, its ability to interact with specific protein targets has been demonstrated through both experimental assays and computational modeling. These findings suggest that further optimization of this scaffold could yield novel therapeutics with improved efficacy and reduced side effects.

The synthesis of 2,2,2-trifluoro-1-(piperidin-2-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized fluorinating agents or catalytic systems to achieve regioselectivity and minimize byproduct formation. Similarly, the functionalization of the piperidine ring necessitates careful consideration of reaction conditions to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex fluorinated heterocycles more efficiently than ever before.

One particularly noteworthy aspect of working with fluorinated compounds like 1258651-25-0 is their unique spectroscopic properties. The presence of fluorine atoms introduces strong spin-orbit coupling effects that can be exploited for NMR spectroscopy and other analytical techniques. This allows researchers to gain detailed insights into the structure and dynamics of these molecules in solution or bound to biological targets. Such information is critical for understanding their mechanism of action and optimizing their pharmacological properties.

The growing interest in fluorinated pharmaceuticals has also spurred innovation in green chemistry approaches for their synthesis. Researchers are increasingly focusing on developing sustainable methods that minimize waste generation and hazardous byproducts. For instance, catalytic fluorination techniques using earth-abundant metals have shown great promise as alternatives to traditional halogenation methods. These advancements not only improve the environmental footprint but also enhance scalability for industrial production.

Another area where 1258651-25-0 shows promise is in its potential application as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop novel therapeutics with tailored properties. By modifying different functional groups or introducing additional moieties onto this scaffold, researchers can generate libraries of compounds for high-throughput screening against various disease targets.

The impact of fluorine chemistry on modern drug discovery cannot be overstated. Compounds containing fluorine atoms are often more stable against metabolic degradation than their non-fluorinated counterparts but also exhibit enhanced binding affinity due to changes in electronic distribution around key functional groups such as hydroxyl or amine moieties present in this molecule (CAS No: 1258651–25–0) . This balance between stability an d potency makes fluoro-compounds highly sought after i nthe pharmaceutical industry today . p> < p > As research continues t o uncover new therapeutic applications ,the demand forefficient syntheses o ffluorinated intermediates like 1258651–25–0 will likely grow . Innovations i nfluorous chemical methodologies will playa pivotal role i naccelerating drug development pipelines across multiple therapeutic areas ,including oncology ,neurology ,and immunology . p > < p > The future o ffluorinated pharmaceuticals looks promisingwith continuedinvestments being made i nboth academic researchand industrial applications . As our understanding o f howfl uorine modulatesbiological activity deepens ,so too will our ability t o harness thi s element f or therapeutic gain . Compounds such as 1258651–25–0 represent just one example o fthe vast potential t hatfluorous chemistry holds forenhancing human health through innovative drug design . p >